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Compound of Interest

Compound Name:
2,2'-Bipyridine-3,3'-dicarboxylic

acid

Cat. No.: B1209140 Get Quote

Essential Safety and Handling Guide for 2,2'-
Bipyridine-3,3'-dicarboxylic Acid
This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling 2,2'-Bipyridine-3,3'-dicarboxylic acid. Adherence

to these procedures is vital for ensuring personal safety and proper disposal.

Chemical Identifier:

CAS Number: 4433-01-6

Molecular Formula: C₁₂H₈N₂O₄

Hazard Summary: 2,2'-Bipyridine-3,3'-dicarboxylic acid is classified as a hazardous

substance. It is known to cause skin irritation, serious eye irritation, and may cause respiratory

irritation.[1]
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Hazard Classification GHS Code Signal Word

Skin Irritation H315 Warning

Eye Irritation H319 Warning

Specific target organ toxicity —

single exposure (Respiratory

tract irritation)

H335 Warning

Personal Protective Equipment (PPE)
A risk assessment is crucial for determining the specific PPE required. However, the following

table summarizes the recommended PPE for handling 2,2'-Bipyridine-3,3'-dicarboxylic acid.

Protection Type Recommended Equipment Standard

Eye Protection
Safety glasses with side-

shields or chemical goggles.[2]

EN166 (EU) or OSHA 29 CFR

1910.133.

Hand Protection

Protective gloves (e.g., nitrile

rubber). Gloves must be

inspected before use.

EN 374.

Respiratory Protection

A NIOSH/MSHA or European

Standard EN 149 approved

respirator (e.g., N95 or P2)

should be used if a risk

assessment indicates it is

necessary, especially when

dusts are generated.

NIOSH/MSHA or EN 149.

Body Protection Laboratory coat. N/A
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Engineering Controls: Work in a well-ventilated area, preferably in a chemical fume hood, to

minimize inhalation of dust.[2][3] Ensure that eyewash stations and safety showers are

readily accessible.[4]

Handling Procedures: Avoid contact with skin and eyes.[2] Do not breathe dust.[2][4] Wash

hands thoroughly after handling.[2]

Storage: Store in a cool, dry, and well-ventilated place.[2][3] Keep the container tightly

closed.[2][3]

Spill Management:

Evacuate the area.

Wear appropriate PPE as outlined above.

Avoid generating dust.[2]

Carefully sweep or vacuum up the spilled solid and place it into a suitable, labeled container

for disposal.[2][5]

Clean the spill area thoroughly.

Disposal:

Dispose of 2,2'-Bipyridine-3,3'-dicarboxylic acid and its containers in accordance with

local, regional, and national hazardous waste regulations. Do not mix with other waste.
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Caption: Safe handling workflow for 2,2'-Bipyridine-3,3'-dicarboxylic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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